4-(4-((5-oxo-4-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)piperidine-1-carbonyl)benzonitrile

• IUPAC Name: 4-[4-[(5-oxo-4-thiophen-2-yl-1H-1,2,4-triazol-3-yl)methyl]piperidine-1-carbonyl]benzonitrile
• InChI: InChI=1S/C20H19N5O2S/c21-13-15-3-5-16(6-4-15)19(26)24-9-7-14(8-10-24)12-17-22-23-20(27)25(17)18-2-1-11-28-18/h1-6,11,14H,7-10,12H2,(H,23,27)
• InChI Key: WFAMASGEYSWDOR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=NNC(=O)N2C3=CC=CS3)C(=O)C4=CC=C(C=C4)C#N
• Molecular Formula: C20H19N5O2S
• Molecular Weight: 393.5 g/mol

Description

4-(4-((5-oxo-4-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)piperidine-1-carbonyl)benzonitrile is a useful research compound. Its molecular formula is C20H19N5O2S and its molecular weight is 393.47. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

Research into 1,3-dipolar cycloaddition reactions demonstrates the reactivity of nitrilium betaines with aryl thiocyanates and selenocyanates, forming 5-arylthio-1,2,4-oxadiazoles, -thiadiazoles, and -triazoles. This reaction pathway highlights the chemical versatility and potential of incorporating the triazole moiety into various heterocyclic frameworks (Greig et al., 1987). Additionally, the synthesis and antimicrobial activities of some new 1,2,4-triazole derivatives emphasize the compound's significance in developing bioactive molecules with potential therapeutic applications (Bektaş et al., 2007).

Biological Activities

Further exploration into the antimicrobial and antiviral properties of piperidine and triazole derivatives reveals a diverse range of applications. For instance, urea and thiourea derivatives of piperazine doped with febuxostat have been synthesized and evaluated for their anti-TMV (Tobacco mosaic virus) and antimicrobial activities, showcasing the potential of such compounds in agricultural and medicinal chemistry (Reddy et al., 2013).

Advanced Material Applications

The development of novel 2H/6H-thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives for their antibacterial and antifungal activity underlines the role of triazole derivatives in creating new materials with specific biological functions (Suresh et al., 2016). This research opens avenues for the application of such compounds in developing new antimicrobial coatings and materials.

Mechanistic Insights and Molecular Docking Studies

Molecular docking studies of benzimidazole derivatives bearing 1,2,4-triazole highlight the compound's potential as EGFR inhibitors, providing valuable insights into the design of anticancer drugs. These studies illustrate the compound's ability to interact with biological targets, offering a basis for the development of new therapeutics (Karayel, 2021).